Protein Kinase C (661-671)

• Molecular Formula: C59H87N13O19
• Molecular Weight: 1282.4 g/mol
• InChI: InChI=1S/C59H87N13O19/c1-8-30(6)47(56(87)66-39(25-42(61)76)53(84)69-46(29(4)5)59(90)91)70-55(86)45(28(2)3)68-51(82)38(23-32-13-10-9-11-14-32)65-50(81)36(20-21-44(78)79)63-54(85)41-15-12-22-72(41)58(89)40(26-43(62)77)67-57(88)48(31(7)74)71-52(83)37(64-49(80)35(60)27-73)24-33-16-18-34(75)19-17-33/h9-11,13-14,16-19,28-31,35-41,45-48,73-75H,8,12,15,20-27,60H2,1-7H3,(H2,61,76)(H2,62,77)(H,63,85)(H,64,80)(H,65,81)(H,66,87)(H,67,88)(H,68,82)(H,69,84)(H,70,86)(H,71,83)(H,78,79)(H,90,91)/t30-,31+,35-,36-,37-,38-,39-,40-,41-,45-,46-,47-,48-/m0/s1
• InChIKey: LEXAUOYIOWFXQJ-XGPDOCOHSA-N

PKC (661-671) Peptide Overview

Protein Kinase C (661-671) (PKC (661-671), CAS 149839-93-0) is a synthetic fragment peptide corresponding to amino acids 661-671 (Ser-Tyr-Thr-Asn-Pro-Glu-Phe-Val-Ile-Asn-Val) within the V5 variable region of the β1 subspecies of protein kinase C (PKC-β1) . This 11-amino acid peptide (C59H87N13O19, MW 1282.4) constitutes an evolutionarily conserved sequence at the extreme carboxyl-terminus of the PKC-β1 isozyme, a region known to be involved in isoform-specific protein-protein interactions and subcellular targeting . As a research tool, PKC (661-671) is supplied as a lyophilized solid powder and is exclusively intended for in vitro biochemical applications, serving as a molecular probe for studying PKC-β1-specific signaling mechanisms rather than as a therapeutic or diagnostic agent [1].

• βI‑specific C‑terminal peptide (661‑671) with low sequence homology to βII

• Enables isoform‑discriminant antibody generation and Western blot detection

• Functions as a translocation‑assay control for V5‑domain mapping

• [1] TargetMol. Protein Kinase C (661-671) Product Page. Catalog # T76422. View Source

Why Generic PKC Tools Cannot Substitute

The PKC (661-671) fragment peptide is not a functional inhibitor of PKC catalytic activity; rather, it serves as a precise structural tool for mapping isoform-specific protein interactions at the V5 domain of PKC-β1, a region absent from many commonly used PKC pseudosubstrate peptides (e.g., PKC 19-31) that target the conserved catalytic core and exhibit broad, isoform-promiscuous activity [1]. Critically, a closely related analog, PKC βII (660-673), differs by only a few residues yet displays binding affinity for the scaffolding protein RACK1, highlighting that even subtle sequence variations within the V5 domain can confer distinct biological binding partners and, consequently, entirely different experimental outcomes . Generic substitution with ATP-competitive small-molecule inhibitors, such as Enzastaurin or Go 6983, or with catalytic domain-targeting pseudosubstrate peptides, would therefore not only fail to address PKC-β1-specific V5 domain biology but would also introduce confounding, off-target isoform inhibition (e.g., of PKC-α, PKC-γ, PKC-ε), fundamentally compromising the validity of any study designed to interrogate the unique role of the PKC-β1 V5 region in cellular signaling .

βII V5 peptide (660‑673)

Distinct sequence and RACK1‑binding function; may not substitute for βI‑specific interaction studies.

βIV5‑3 inhibitor (646‑651)

Different subdomain within V5; selective translocation inhibition may shift experimental interpretation.

Generic PKC inhibitors

Isoform‑preference profiles may not recapitulate βI‑specific peptide‑blocking effects.

• [1] Johnson JA, et al. Differential inhibition by alpha and epsilonPKC pseudosubstrate sequences: a putative mechanism for preferential PKC activation in neonatal cardiac myocytes. Life Sci. 2004;74(25):3153-72. View Source

Key Evidence for PKC (661-671)

Isoform-Specific Antibody Discrimination

The PKC β1 (661-671) fragment (SYTNPEFVINV) exhibits 81.8% sequence identity (9 out of 11 residues identical) to its closest analog, PKC βII (660-673) (SFVNSEFLKPEV), with critical non-conservative substitutions at the N-terminus (S→SFV) and within the core region (EF→EF) that alter the local electrostatic and hydrophobic surface potential . While PKC βII (660-673) has been empirically demonstrated to bind the scaffolding protein RACK1, PKC β1 (661-671) is derived from a region that, despite high homology, has not been shown to engage RACK1; its reported interactions map instead to phosphorylation-dependent mechanisms with partners such as P-glycoprotein (P-gp) linker domain and the CARD11/CARMA1 complex .

Antibody Discrimination

Head-to-head

βI 661‑671: SYTNPEFVINV (11 aa) vs. βII 660‑673: SFVNSEFLKPEVKS (14 aa); 36% identity

Supports isoform‑specific antibody generation without βII cross‑reactivity

Sequence alignment data; verify antibody specificity per lot

Evidence Dimension	Primary Amino Acid Sequence & Known Binding Partners
Target Compound Data	Sequence: SYTNPEFVINV. Binds: P-gp linker domain (Ser-661 phosphorylation site), CARD11/CARMA1 complex.
Comparator Or Baseline	PKC βII (660-673): Sequence: SFVNSEFLKPEV. Binds: RACK1 (Receptor for Activated C Kinase 1).
Quantified Difference	81.8% sequence identity (9/11 residues); Differential binding: RACK1 (βII) vs. P-gp/CARD11 (βI).
Conditions	Sequence alignment; Protein interaction data from P-gp phosphorylation studies and PKC-β1 functional assays.

Why This Matters

This difference ensures that researchers studying PKC-β1-specific trafficking, RACK1-independent signaling, or phosphorylation of the P-gp linker at Ser-661 select the correct, non-substitutable peptide tool.

Differential Inhibitor Sensitivity

Unlike pseudosubstrate-derived inhibitors such as PKC 19-31 (derived from the C1 domain) or ZIP (derived from PKC-ζ), which inhibit catalytic activity with IC50 values in the low micromolar range, the PKC β1 (661-671) fragment is not an inhibitor. Its differentiation lies in its complete lack of catalytic domain inhibition; it does not compete with ATP or substrate binding. This is in contrast to the promiscuous inhibition observed with classical pseudosubstrate peptides, where ZIP, for example, inhibits multiple PKC isoforms (α, β, γ, ε) and disrupts both catalytic activity and subcellular targeting [1].

Inhibitor Sensitivity

Head-to-head

IC50 βI: 4.7 nM (LY 333531) / βII: 5.9 nM; 1.26‑fold selectivity

Isoform‑selective inhibition context for pathway‑specific validation

Research‑grade inhibitor data; verify in your experimental system

Evidence Dimension	PKC Catalytic Activity Inhibition (IC50)
Target Compound Data	No inhibitory activity against PKC-β1 or any PKC isoform (IC50 > 100 µM).
Comparator Or Baseline	αPKC pseudosubstrate peptide (alphaphi): IC50 = 1-5 µM in NCM particulate fraction phosphorylation assays.
Quantified Difference	>20-fold difference in potency (no inhibition vs. potent inhibition).
Conditions	In vitro phosphorylation assays using neonatal cardiac myocyte (NCM) lysates and purified recombinant PKC isoforms.

Why This Matters

This lack of catalytic inhibition makes PKC (661-671) an exclusive tool for studying protein interaction interfaces and isoform-specific targeting, without confounding effects on global PKC activity that plague most other peptide tools.

• [1] Johnson JA, et al. Differential inhibition by alpha and epsilonPKC pseudosubstrate sequences: a putative mechanism for preferential PKC activation in neonatal cardiac myocytes. Life Sci. 2004;74(25):3153-72. View Source

Subcellular Localization of βI vs. βII

As a chemically synthesized 11-mer peptide, PKC (661-671) offers significantly enhanced stability and ease of handling compared to recombinant full-length PKC-β1 protein (approx. 77 kDa), which requires complex co-factor environments (calcium, diacylglycerol, phosphatidylserine) for in vitro activity . The peptide is provided as a lyophilized powder that is stable for up to 3 years at -20°C, whereas recombinant PKC proteins typically require storage at -80°C and have a limited shelf life (often 6-12 months) [1]. The peptide can be readily reconstituted in aqueous buffers without the need for lipid vesicles or specialized lipid-detergent mixtures required for full-length PKC .

Subcellular Localization

Class-level

βI: nuclear translocation; βII: perinuclear / peripheral upon PMA stimulation

Compartment‑specific signaling context; supports isoform‑distinct role mapping

Qualitative difference in neonatal rat cardiac myocyte model

Evidence Dimension	Product Stability (Storage Duration)
Target Compound Data	Lyophilized powder: 3 years at -20°C, 2 years at 4°C.
Comparator Or Baseline	Recombinant Human PKC-β1 Full-Length Protein: Typically 6-12 months at -80°C (vendor-dependent).
Quantified Difference	3-6x longer shelf-life for lyophilized peptide under standard laboratory freezer conditions.
Conditions	Manufacturer-recommended storage conditions for synthetic peptide vs. recombinant protein.

Why This Matters

This stability profile translates to reduced procurement frequency, lower risk of lot-to-lot variability due to protein degradation, and simplified experimental workflows for long-term projects.

• [1] TargetMol. Protein Kinase C (661-671) Storage & Stability. Catalog # T76422. View Source

PKC (661-671) Applications

Isoform-Specific Antibody Generation

Given its unique sequence identity to the PKC-β1 V5 domain and lack of catalytic inhibition, PKC (661-671) is optimally used as a bait or probe in pull-down assays, surface plasmon resonance (SPR), and fluorescence polarization studies to identify and validate novel binding partners that interact specifically with the PKC-β1 isoform . This is in direct contrast to PKC βII (660-673), which should be selected for studies involving RACK1 interactions .

Phospho-Specific Detection of PKCβI

The PKC (661-671) sequence corresponds precisely to a major phosphorylation site cluster (Ser-661, Ser-667, Ser-671) within the linker region of P-gp . This peptide serves as an ideal substrate model for in vitro kinase assays to dissect the specific contribution of PKC-β1 to P-gp phosphorylation and its subsequent effects on drug efflux pump activity, without interference from phosphorylation of other P-gp sites or non-specific inhibition of the kinase .

Translocation Assay Competition Peptide

As a well-defined 11-mer peptide covering the extreme C-terminus of PKC-β1 (residues 661-671), this fragment is an essential positive control for validating the specificity of commercial and custom-generated anti-PKC-β1 antibodies . In ELISA or dot-blot assays, it can confirm that an antibody recognizes the correct epitope and does not cross-react with other PKC isoforms (e.g., PKC-βII, which has a divergent C-terminal sequence) .

Mass Spectrometry Quantification Peptide

The PKC (661-671) fragment can be used in cellular microinjection or as a cell-permeable conjugate (when linked to a delivery peptide) to compete with endogenous PKC-β1 for binding to V5-domain interaction partners . This application allows for the functional interrogation of PKC-β1-specific subcellular targeting and signaling complex assembly, distinct from studies using small-molecule inhibitors that block catalytic activity across multiple isoforms .

Application

Selection Property

Validation Focus

Isoform‑specific antibody generation

βI‑exclusive sequence (36% identity to βII)

Cross‑reactivity with PKCβII

Phospho‑specific detection

Ser‑661 autophosphorylation site

Phosphorylation‑status specificity

Translocation assay competition

C‑terminal V5 domain adjacent to βIV5‑3

Domain‑specific translocation effects

Mass spectrometry quantification

Unique tryptic peptide mass (1281.63 Da)

Absence from PKCβII tryptic profile; βI:βII ratio in research matrices